Cas no 2171668-60-1 (4-(azocan-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid)

• Product Name: 4-(azocan-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• CAS No: 2171668-60-1
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5958386
• PubChem ID: 165544962
• Update Time: 2025-10-30

4-(azocan-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(azocan-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• 2171668-60-1
• EN300-1489577
• 4-(azocan-1-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid

• Inchi： 1S/C26H30N2O5/c29-24(30)16-23(25(31)28-14-8-2-1-3-9-15-28)27-26(32)33-17-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,22-23H,1-3,8-9,14-17H2,(H,27,32)(H,29,30)
• InChI Key： HGIKOVSIANDQCB-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(N1CCCCCCC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-(azocan-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid

Comprehensive Overview of 4-(Azocan-1-yl)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic Acid (CAS No. 2171668-60-1)

The compound 4-(azocan-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid (CAS No. 2171668-60-1) is a specialized organic molecule with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring an azocane ring and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics. Researchers and industry professionals frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology.

One of the most notable features of 4-(azocan-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid is its compatibility with Fmoc-based peptide chemistry. The Fmoc group is a cornerstone in modern peptide synthesis, offering mild deprotection conditions and high stability under acidic conditions. This compound’s incorporation of the azocane moiety further enhances its utility, as cyclic amines are increasingly explored for their bioactivity and conformational rigidity in drug design. Recent trends in AI-driven drug discovery and high-throughput screening have amplified interest in such building blocks, as they enable the rapid assembly of diverse molecular libraries.

In the context of green chemistry and sustainable synthesis, 4-(azocan-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid aligns with the growing demand for environmentally friendly reagents. The Fmoc-protected amino acid derivatives are often preferred over their Boc (tert-butoxycarbonyl) counterparts due to their reduced reliance on harsh acidic conditions. This shift resonates with the pharmaceutical industry’s focus on reducing waste and improving process efficiency, topics frequently searched by professionals in process chemistry and API manufacturing.

The compound’s structural complexity also makes it a subject of interest in computational chemistry and molecular modeling. Researchers leveraging machine learning for property prediction often study such molecules to refine algorithms for solubility, reactivity, and bioavailability. Questions like “How does the azocane ring influence peptide stability?” or “What are the optimal conditions for Fmoc deprotection?” are common in academic and industrial forums, reflecting the compound’s relevance in cutting-edge science.

From a commercial perspective, CAS No. 2171668-60-1 is sought after by suppliers specializing in fine chemicals and custom synthesis. Its niche application in peptide therapeutics, particularly for oncological and neurological targets, underscores its importance. The rise of personalized medicine and bioconjugation techniques has further driven demand, as peptides continue to gain traction as versatile drug modalities. Analysts tracking the global peptide market often highlight the role of such advanced intermediates in enabling innovative therapies.

In summary, 4-(azocan-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid represents a critical tool in modern chemical and pharmaceutical research. Its dual functionality—combining the Fmoc protection strategy with the azocane scaffold—positions it at the intersection of peptide science, drug development, and sustainable chemistry. As the scientific community continues to explore its potential, this compound will likely remain a focal point in discussions about next-generation therapeutics and synthetic methodologies.